Cas no 898746-74-2 (2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid)

• Product Name: 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CAS No: 898746-74-2
• MF: C₁₁H₁₂O₃
• MW: 192.21
• CID: 4737723
• PubChem ID: 24728906
• Update Time: 2025-10-29

2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CID 24728906
• 5-Benzofurancarboxylic acid, 2,3-dihydro-2,4-dimethyl-
• 2,4-Dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid
• 898746-74-2
• 2,3-Dihydro-2,4-dimethyl-5-benzofurancarboxylic acid
• DTXSID001218979
• 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylicacid

• Inchi： 1S/C11H12O3/c1-6-5-9-7(2)8(11(12)13)3-4-10(9)14-6/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： BBZIMTDQSYOIJL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=C(C)C=2CC1C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Melting Point: 171-172 °C
• Boiling Point: 346.8±41.0 °C(Predicted)
• pka: 4.40±0.40(Predicted)

Additional information on 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Introduction to 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 898746-74-2)

2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 898746-74-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of molecules known for their diverse biological activities and synthetic utility. The presence of two methyl groups at the 2- and 4-positions, along with a carboxylic acid functional group at the 5-position, contributes to its unique chemical properties and potential applications.

The benzofuran scaffold is a privileged structure in drug discovery, often featuring in natural products and bioactive molecules. Its aromatic system allows for easy functionalization, making it a versatile platform for designing novel therapeutic agents. The specific substitution pattern of 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their role as key intermediates in the synthesis of bioactive molecules. Benzofuran derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The carboxylic acid moiety in 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid provides a site for further derivatization, enabling the creation of more complex structures with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a building block for drug development. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have shown that benzofuran derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression. The methyl groups at the 2- and 4-positions may play a crucial role in determining the compound's binding affinity and selectivity towards biological targets.

The synthesis of 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. Modern synthetic methodologies have enabled efficient access to this molecule, paving the way for large-scale production and structural diversification. Advances in catalytic processes have further streamlined its preparation, making it more accessible for research purposes.

Recent studies have also explored the pharmacokinetic properties of benzofuran derivatives, including 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles in preclinical models, indicating its promise as a lead compound for further development.

The role of computational chemistry in studying 2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at the atomic level. These computational studies have helped researchers predict binding affinities and optimize molecular structures for improved efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

In conclusion,2,4-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 898746-74-2) represents a fascinating molecule with immense potential in pharmaceutical research. Its unique structural features and biological relevance make it an attractive candidate for further exploration. As our understanding of heterocyclic chemistry continues to evolve,benzofuran derivatives like this one will undoubtedly play a pivotal role in the development of novel therapeutics.